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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of 2-bromoaniline in a laboratory setting. The following sections detail its
physicochemical properties, associated hazards, recommended safety protocols, and
emergency procedures to ensure the well-being of laboratory personnel and to maintain a safe

research environment.

Chemical and Physical Properties

2-Bromoaniline is a solid that can appear in shades of brown, yellow, or red.[1] It is
characterized by the following properties:
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Property Value References

Molecular Formula CeHeBrN [1112][3]

Molecular Weight 172.02 g/mol [11[2][3]
Brown, yellow, red, or brown

Appearance ] [11[4115]
solid

Melting Point 29-31 °C (84.2-87.8 °F) [1][3]

- ) 229 °C (444.2 °F) at 760

Boiling Point [11[3]
mmHg

Flash Point >110 °C (>230 °F) [3]

Density 1.578 g/cm3 [11[3]
30 mbar @ 120 °C; 0.22 hPa

Vapor Pressure [11[3]
@ 25 °C

Water Solubility Insoluble [11[3]

log Pow (Octanol/Water
2.11 [6]

Partition Coefficient)

Hazard Identification and Toxicity

2-Bromoaniline is classified as a hazardous substance and requires careful handling. The
primary health hazards are acute toxicity through various exposure routes and the potential for
organ damage with repeated exposure.

GHS Hazard Classification:
¢ Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][6][7]
o Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[2][6][7]

o Specific Target Organ Toxicity — Repeated Exposure (Category 2): May cause damage to
organs through prolonged or repeated exposure.[2][6][7]
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» Hazardous to the Aquatic Environment, Long-term (Chronic) - Category 2: Toxic to aquatic

life with long lasting effects.[2][3]

Potential Health Effects:

Inhalation: Harmful if inhaled, causing respiratory tract irritation.[1]

o Skin Contact: Toxic if absorbed through the skin, causing skin irritation.[1][2]

e Eye Contact: Causes eye irritation.[1]

 Ingestion: Harmful if swallowed.[1][2]

o Methemoglobinemia: A significant risk associated with 2-bromoaniline is the formation of

methemoglobin in the blood, which can lead to cyanosis (a bluish discoloration of the skin),

headache, dizziness, and in severe cases, asphyxia. The onset of symptoms may be

delayed.[1][5]

Toxicity Data:

Parameter Value Species References
LD50 (Oral) No data available [6]1[8]

LD50 (Dermal) No data available [6][8]

LC50 (Inhalation) No data available [6][8]

EC30 (Daphnia 3 mg/L (48h) Water flea [9]

magna)

Safe Handling and Storage

To minimize exposure and ensure safety, the following handling and storage procedures must

be strictly followed.

Engineering Controls:
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o Work with 2-bromoaniline should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[1][3]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][6]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. A lab coat or other
protective clothing is required to prevent skin contact.[1][6]

e Respiratory Protection: If working outside a fume hood or if dust formation is likely, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][6]

Handling Procedures:

Avoid all contact with eyes, skin, and clothing.[1][6]

Do not breathe dust, fumes, or vapors.[1][3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Keep away from heat, sparks, and open flames.[1]
Storage:

e Store in a cool, dry, and well-ventilated area.[1][6]

o Keep containers tightly closed when not in use.[6]

» Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[1][3][6]

Emergency Procedures
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First Aid Measures:

e Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1]

» Note to Physician: For methemoglobinemia, consider administering methylene blue and
oxygen.[1]

Accidental Release Measures: In the event of a spill, follow the established cleanup protocol.
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Evacuate Immediate Area & Alert Others

i

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

i

Contain the Spill
(Use absorbent pads or dikes)

i

Absorb the Spilled Material
(Use vermiculite, sand, or chemical absorbent)

i

Collect Absorbed Material
(Use non-sparking tools)

i

Place in a Labeled, Sealable
Hazardous Waste Container

i

Decontaminate the Spill Area
(Wash with soap and water)

'

Dispose of Waste
(Follow institutional guidelines)

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a 2-bromoaniline spill.
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Experimental Protocols

2-Bromoaniline is a common intermediate in organic synthesis. Below are examples of
experimental procedures involving bromoanilines, illustrating typical handling in a laboratory
context.

Example 1: Synthesis of 2-Bromoaniline via Reduction of 2-Nitrobromobenzene[10]

This procedure involves the reduction of a nitro group to an amine, a common transformation in
medicinal and materials chemistry.

e Setup: In a 100 mL three-neck flask equipped with a stirrer and reflux condenser, add 0.7 g
of iron powder and 30 mL of water.

¢ Heating: Heat the mixture with stirring to 80°C.
 Acidification: Slowly add 0.1 mL of hydrobromic acid and continue heating to 100°C.

» Addition of Starting Material: Dissolve 0.5 g of 2-nitrobromobenzene in 5 mL of anhydrous
ethanol and add it to the reaction flask.

o Reaction: Reflux the mixture at 100°C for 2.5 hours.
e Workup: Cool the reaction to room temperature. Adjust the pH to be alkaline.

 Isolation: Filter the solid product. Dissolve the filter cake in anhydrous ethanol and filter
again.

 Purification: Evaporate the ethanol from the filtrate to obtain the 2-bromoaniline product.
Example 2: Buchwald-Hartwig Amination of an Aryl Halide[11]

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for
forming C-N bonds. While the specific protocol provided is general, 2-bromoaniline can act as
the amine coupling partner.

 Inert Atmosphere: All manipulations should be performed under an inert atmosphere (e.g.,
nitrogen or argon) using Schlenk techniques.
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» Reaction Vessel: To a flame-dried Schlenk tube or reaction vial, add the aryl halide (1.0
mmol), the amine (e.g., 2-bromoaniline, 1.2 mmol), a palladium catalyst (e.g., Pdz(dba)s,
0.01-0.05 mmol), a phosphine ligand (e.g., XPhos, 0.02-0.1 mmol), and a base (e.g.,
NaOtBu, 1.4 mmol).

e Solvent: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 5 mL) via syringe.

o Reaction: Heat the reaction mixture to the specified temperature (typically 80-110°C) and stir
for the designated time (typically 2-24 hours).

e Monitoring: Monitor the reaction progress by TLC or GC-MS.

o Workup: Upon completion, cool the reaction to room temperature, quench with water or a
saturated aqueous solution of ammonium chloride, and extract the product with an organic
solvent (e.g., ethyl acetate).

« Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel.

Disposal Considerations

2-Bromoaniline and any materials contaminated with it must be disposed of as hazardous
waste.[6] Adherence to local, state, and federal regulations is mandatory.
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Generate 2-Bromoaniline Waste

Segregate Halogenated Organic Waste

'

Use a Designated, Compatible,
Leak-Proof Waste Container

'

Label Container Clearly:
'Hazardous Waste'
'2-Bromoaniline’
Accumulation Start Date

'

Store in a Cool, Dry, Well-Ventilated Area
in Secondary Containment

l

Request Waste Pickup from
Environmental Health & Safety (EHS)

l

Complete all Necessary
Waste Disposal Paperwork

Waste Disposed by Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-bromoaniline waste.

Disposal Procedure:
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o Collection: Collect waste 2-bromoaniline and contaminated materials (e.g., gloves,
absorbent pads, glassware) in a designated, properly labeled, and sealed container.

e Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name
"2-Bromoaniline”.

» Storage: Store the waste container in a designated, secure area, away from incompatible
materials.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company. Do not dispose of 2-
bromoaniline down the drain or in the regular trash.

By adhering to the guidelines outlined in this document, researchers can safely handle 2-
bromoaniline, minimizing risks to themselves and the environment. Always consult the most
recent Safety Data Sheet (SDS) for 2-bromoaniline before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046623#safety-and-handling-of-2-bromoaniline-in-
the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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